Cas no 2034308-65-9 (2-chloro-N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-ylbenzene-1-sulfonamide)

• Product Name: 2-chloro-N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-ylbenzene-1-sulfonamide
• CAS No: 2034308-65-9
• MF: C₁₅H₂₁ClN₂O₄S₂
• MW: 392.921240568161
• CID: 6034903
• PubChem ID: 119105011
• Update Time: 2025-10-28

2-chloro-N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-ylbenzene-1-sulfonamide
• 2-chloro-N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)piperidin-4-yl)benzenesulfonamide
• 2034308-65-9
• AKOS026698686
• F6559-3947
• 2-chloro-N-[1-(1,1-dioxothiolan-3-yl)piperidin-4-yl]benzenesulfonamide
• 2-chloro-N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]benzene-1-sulfonamide

• Inchi： 1S/C15H21ClN2O4S2/c16-14-3-1-2-4-15(14)24(21,22)17-12-5-8-18(9-6-12)13-7-10-23(19,20)11-13/h1-4,12-13,17H,5-11H2
• InChI Key： LFQAFNPZCJSBDV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1S(NC1CCN(CC1)C1CCS(C1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 392.0631272g/mol
• Monoisotopic Mass: 392.0631272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 100Ų

Additional information on 2-chloro-N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-ylbenzene-1-sulfonamide

Compound CAS No 2034308-65-9: 2-Chloro-N-(1-(1,1-Dioxo-1λ6-thiolan-3-yl)piperidin-4-yl)benzene-1-sulfonamide

The compound with CAS No 2034308-65-9, known as 2-chloro-N-(1-(1,1-dioxo-1λ6-thiolan-3-yl)piperidin-4-yl)benzene-1-sulfonamide, is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure, which includes a chlorine substituent, a sulfonamide group, and a piperidine ring with a thiolane derivative. The combination of these functional groups makes it a promising candidate for various chemical reactions and biological assays.

Recent studies have highlighted the importance of sulfonamides in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeted therapies. The presence of the sulfonamide group in this compound suggests its potential role in modulating enzyme activity, making it a valuable molecule for further research in medicinal chemistry. Additionally, the chlorine substituent can enhance the molecule's lipophilicity, potentially improving its bioavailability when used in drug delivery systems.

The piperidine ring is another key structural feature of this compound. Piperidine derivatives are widely used in pharmaceuticals due to their ability to form hydrogen bonds and their compatibility with various biological systems. The substitution pattern on the piperidine ring, particularly the attachment of the thiolane derivative, adds complexity to the molecule and may influence its pharmacokinetic properties. Thiolane derivatives are known for their stability and ability to participate in both nucleophilic and electrophilic reactions, further expanding the versatility of this compound.

From a synthetic perspective, the preparation of this compound involves a series of multi-step reactions, including nucleophilic substitutions, oxidations, and coupling reactions. The synthesis pathway requires precise control over reaction conditions to ensure high yields and purity. Researchers have explored various strategies to optimize the synthesis process, including the use of microwave-assisted reactions and catalytic systems to enhance reaction efficiency.

In terms of applications, this compound has shown promise in preliminary biological assays. For instance, studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting its potential use in anti-inflammatory therapies. Furthermore, its structural similarity to known bioactive molecules makes it a candidate for further exploration in drug design.

Recent advancements in computational chemistry have also provided deeper insights into the properties of this compound. Molecular docking studies have revealed favorable binding interactions with target proteins, indicating its potential as a lead compound for drug development. Additionally, quantum chemical calculations have helped predict its electronic properties and reactivity under different conditions.

Despite its potential applications, further research is needed to fully understand the biological effects and safety profile of this compound. Preclinical studies are currently underway to evaluate its pharmacokinetics, toxicity profile, and efficacy in animal models. These studies will provide critical data for determining whether this compound can progress to clinical trials.

In conclusion, CAS No 2034308-65-9 represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structure and functional groups make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover its properties and applications, this compound may play a pivotal role in advancing medical science.